Cas no 6203-08-3 (Methyl 5-Norbornene-2-carboxylate)

• Product Name: Methyl 5-Norbornene-2-carboxylate
• CAS No: 6203-08-3
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00167592
• CID: 529006
• PubChem ID: 87574000
• Update Time: 2025-05-24

Methyl 5-Norbornene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate
• Methyl 5-Norbornene-2-carboxylate (endo- and exo- mixture)
• 5-Norbornene-2-carboxylic acid methyl ester
• 5-Norbornene-2-carboxylic methylester
• Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, methyl ester
• Methyl 5-norbornene-2-carboxylate
• methyl bicyclo[2.2.1]hept-2-ene-5-carboxylate
• Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Methyl Ester (endo- and exo- mixture)
• Methyl Bicyclo[2.2.1]hept-5-ene-2-carboxylate (endo- and exo- mixture)
• 5-Norbornene-2-carboxylic Acid Methyl Ester (endo- and exo- mixture)
• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, methyl ester
• RMAZRAQKPTXZNL-UHFFFAOYSA-N
• 5-NORBONENE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate #
• 5-methoxycarbonylnorbornene
• NCIOpen2_000329
• KSC495K1R
• AKOS001171580
• SCHEMBL75461
• NSC69065
• 6203-08-3
• cis-Bicyclo[2.2.1]hept-2-ene-5-carboxylic acid, methyl ester
• METHYLBICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLATE
• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, methyl ester, endo-
• N0691
• Methyl 5-Norbornene-2-carboxylate(endo- and exo- mixture)
• AC-4861
• 5-norbornene-2-carboxylic acid methylester
• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, methyl ester, exo-
• AS-19021
• 5-Norbornene-2-carboxylic acid,methyl ester
• CHEMBL8047
• Biciclo[2.2.1]hept-5-ene-2-carboxylic acid, methyl ester
• 2-methoxycarbonyl-5-norbornene
• NSC-69065
• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid methyl ester
• exo-2-carbomethoxybicyclo[2.2.1]hept-5-ene
• DTXSID80290508
• AKOS016842509
• EN300-6979953
• N10405
• HMS1745P22
• DB-003105
• Methyl 5-Norbornene-2-carboxylate

• MDL： MFCD00167592
• Inchi： 1S/C9H12O2/c1-11-9(10)8-5-6-2-3-7(8)4-6/h2-3,6-8H,4-5H2,1H3
• InChI Key： RMAZRAQKPTXZNL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.06
• Boiling Point: 195.8°C at 760 mmHg
• Flash Point: 62.5±9.0 °C
• Refractive Index: 1.4720 to 1.4770
• PSA: 26.30000
• LogP: 1.37160
• Solubility: Not determined
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

Methyl 5-Norbornene-2-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 5-Norbornene-2-carboxylate

Recent Advances in the Application of Methyl 5-Norbornene-2-carboxylate (CAS: 6203-08-3) in Chemical Biology and Pharmaceutical Research

Methyl 5-Norbornene-2-carboxylate (CAS: 6203-08-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This bicyclic compound, featuring a norbornene core with a methyl ester functional group, has shown promise in various applications ranging from polymer chemistry to drug discovery. Recent studies have explored its potential as a building block for novel biomaterials, drug delivery systems, and as a precursor for bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in click chemistry applications, particularly in the development of targeted drug conjugates. The researchers utilized the strained norbornene ring system to facilitate rapid and selective reactions with tetrazines, enabling efficient bioconjugation of therapeutic payloads. This approach showed improved pharmacokinetic properties compared to traditional conjugation methods, with the methyl ester group providing additional sites for further functionalization.

In materials science, a team from MIT reported in Advanced Materials (2024) on the development of self-healing polymers incorporating Methyl 5-Norbornene-2-carboxylate. The compound's ring strain and reactivity allowed for the creation of dynamic covalent networks that could autonomously repair mechanical damage. These materials showed particular promise for medical device coatings and implantable materials where durability and biocompatibility are crucial requirements.

From a synthetic chemistry perspective, recent work published in Organic Letters (2023) highlighted novel catalytic asymmetric reactions using Methyl 5-Norbornene-2-carboxylate as a substrate. The researchers developed a rhodium-catalyzed [2+2+2] cycloaddition that produced complex polycyclic structures with excellent enantioselectivity. These products demonstrated interesting biological activity in preliminary screening, suggesting potential pharmaceutical applications.

In drug discovery, several research groups have explored derivatives of Methyl 5-Norbornene-2-carboxylate as potential enzyme inhibitors. A 2024 study in ACS Chemical Biology identified norbornene-based compounds that selectively targeted bacterial aminoacyl-tRNA synthetases, showing potent activity against drug-resistant strains. The methyl ester moiety was found to be crucial for binding affinity, while the norbornene core provided the necessary rigidity for selective interactions.

Looking forward, the unique properties of Methyl 5-Norbornene-2-carboxylate continue to inspire innovative applications across multiple disciplines. Its combination of structural rigidity, functional group versatility, and reactivity makes it particularly valuable for developing new therapeutic strategies and advanced biomaterials. Future research directions may include further exploration of its photochemical properties, expansion of its use in bioconjugation chemistry, and development of novel catalytic transformations using this scaffold.